(1R,2S)-1-heptyl-2-octylcyclopentane

Specification

• Description: 8-Isoprostane, also known as (8beta)-prostane or 8-epi-PGF2alpha, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). 8-Isoprostane is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Isoprostane has been found in human skin and adipose tissue tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, 8-isoprostane is primarily located in the membrane (predicted from logP). In humans, 8-isoprostane is involved in the suprofen action pathway, the lumiracoxib action pathway, the acetaminophen action pathway, and the phenylbutazone action pathway. 8-Isoprostane is also involved in a couple of metabolic disorders, which include leukotriene C4 synthesis deficiency and the tiaprofenic Acid action pathway.; 8beta-prostane is a 1-heptyl-2-octylcyclopentane.
• CAS No.: 155976-51-5
• Molecular Formula: C20H40
• Molecular Weight: 280.5 g/mol
• IUPAC Name: (1R,2S)-1-heptyl-2-octylcyclopentane
• Standard InChI: InChI=1S/C20H40/c1-3-5-7-9-11-13-16-20-18-14-17-19(20)15-12-10-8-6-4-2/h19-20H,3-18H2,1-2H3/t19-,20+/m1/s1
• Standard InChI Key: UKVVPDHLUHAJNZ-UXHICEINSA-N
• Isomeric SMILES: CCCCCCCC[C@H]1CCC[C@H]1CCCCCCC
• SMILES: CCCCCCCCC1CCCC1CCCCCCC
• Canonical SMILES: CCCCCCCCC1CCCC1CCCCCCC